Cas no 2228938-18-7 (2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid)

• Product Name: 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid
• CAS No: 2228938-18-7
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 6202558
• PubChem ID: 146048584
• Update Time: 2025-05-22

2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid
• 2-[1-(4-Bromophenyl)cyclopropyl]-2-oxoacetic acid
• 2228938-18-7
• EN300-1916171

• Inchi： 1S/C11H9BrO3/c12-8-3-1-7(2-4-8)11(5-6-11)9(13)10(14)15/h1-4H,5-6H2,(H,14,15)
• InChI Key： WQWGHVHDMHRGFR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(C(=O)O)=O)CC1

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid

Comprehensive Guide to 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid (CAS No. 2228938-18-7): Properties, Applications, and Market Insights

2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid (CAS No. 2228938-18-7) is a specialized organic compound with a unique molecular structure that combines a cyclopropyl ring and a bromophenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate in synthesizing bioactive molecules. Its 2-oxoacetic acid moiety further enhances its reactivity, making it valuable for cross-coupling reactions and other synthetic applications.

The growing demand for high-purity intermediates in drug discovery has propelled interest in 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid. Researchers are particularly intrigued by its role in developing small-molecule inhibitors and enzyme modulators, which are critical in targeting diseases like cancer and metabolic disorders. A recent surge in Google searches for "bromophenyl derivatives in drug development" and "cyclopropyl-based intermediates" underscores its relevance in modern medicinal chemistry.

From a synthetic chemistry perspective, the bromine atom in 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid offers a versatile handle for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings. This aligns with the industry’s shift toward green chemistry and atom-efficient methodologies. Laboratories frequently search for "bromophenyl building blocks" and "sustainable synthetic routes," reflecting the compound’s alignment with these trends.

In agrochemical applications, 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid serves as a precursor for crop protection agents. Its structural features contribute to the design of novel herbicides and pesticides, addressing global challenges like pest resistance. SEO data reveals increasing queries for "brominated agrochemical intermediates" and "cyclopropyl derivatives in agriculture," highlighting its commercial importance.

The compound’s physicochemical properties, including solubility in polar organic solvents and stability under ambient conditions, make it suitable for scale-up processes. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic frequently searched alongside "CAS 2228938-18-7 analysis methods."

Market analysts note a steady rise in the procurement of 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid by contract research organizations (CROs) and API manufacturers. Its inclusion in patent filings for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators further validates its industrial significance. Trending searches like "pharmaceutical intermediates market growth" correlate with these observations.

For researchers handling this compound, proper storage conditions (e.g., desiccated, low-temperature environments) are essential to maintain its integrity. Queries such as "handling bromophenyl compounds safely" emphasize the need for clear technical guidelines, which this article addresses.

In conclusion, 2-1-(4-bromophenyl)cyclopropyl-2-oxoacetic acid (CAS No. 2228938-18-7) represents a multifunctional chemical entity with expanding applications across life sciences. Its synergy with cutting-edge research and industrial workflows ensures its continued prominence in scientific literature and commercial catalogs.